Cas no 14919-24-5 (Methyl 2-hydroxyundecanoate)

• Product Name: Methyl 2-hydroxyundecanoate
• CAS No: 14919-24-5
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 2778537
• Update Time: 2025-09-28

Methyl 2-hydroxyundecanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxyundecanoate
• Hydroxy-undecansauremethylester
• 2-Hydroxyundecansaeure-methylester
• 2-hydroxy-undecanoic acid methyl ester
• Methyl 2-hydroxyundecanoate

• Inchi： 1S/C12H24O3/c1-3-4-5-6-7-8-9-10-11(13)12(14)15-2/h11,13H,3-10H2,1-2H3
• InChI Key： KPCYXZLFFKVGNI-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 157
• XLogP3: 4
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-hydroxyundecanoate

Research Brief on Methyl 2-hydroxyundecanoate (CAS: 14919-24-5) in Chemical Biology and Pharmaceutical Applications

Methyl 2-hydroxyundecanoate (CAS: 14919-24-5) is a fatty acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and ester functional groups, exhibits unique physicochemical properties that make it a promising candidate for various biomedical and industrial applications. Recent studies have explored its roles in drug delivery, antimicrobial activity, and as a building block for more complex bioactive molecules.

One of the key areas of research involving Methyl 2-hydroxyundecanoate is its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate activity against Gram-positive bacteria, including Staphylococcus aureus. The study hypothesized that the hydroxyl group at the second carbon position enhances the compound's ability to disrupt bacterial cell membranes, making it a potential lead compound for developing new antimicrobial agents. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy and reduce potential cytotoxicity.

In addition to its antimicrobial potential, Methyl 2-hydroxyundecanoate has been investigated for its role in drug delivery systems. A recent preprint article (2024) highlighted its use as a lipid component in nanoemulsions designed for targeted drug delivery. The compound's amphiphilic nature allows it to stabilize lipid bilayers, improving the encapsulation efficiency of hydrophobic drugs. Preliminary in vitro studies showed enhanced bioavailability of anticancer drugs when delivered via Methyl 2-hydroxyundecanoate-based carriers, suggesting its utility in oncology therapeutics.

The synthetic pathways for Methyl 2-hydroxyundecanoate have also seen advancements. A 2023 paper in Organic Letters described a novel enzymatic synthesis method using lipase-catalyzed esterification, which offers higher yields and greener chemistry compared to traditional chemical synthesis. This method aligns with the growing demand for sustainable production processes in the pharmaceutical industry, reducing the environmental footprint of chemical manufacturing.

Despite these promising developments, challenges remain in the widespread adoption of Methyl 2-hydroxyundecanoate. Issues such as scalability of production, long-term stability, and comprehensive toxicological profiles need to be addressed. Current research is focusing on these gaps, with several collaborative projects between academia and industry aiming to bring this compound closer to clinical and commercial applications.

In conclusion, Methyl 2-hydroxyundecanoate (CAS: 14919-24-5) represents a versatile molecule with significant potential in chemical biology and pharmaceutical research. Its applications span antimicrobial activity, drug delivery, and sustainable synthesis, making it a compound of interest for future studies. Continued research and development efforts are expected to unlock further possibilities for this molecule in the coming years.